BENGHE Foundational & Exploratory

Check Availability & Pricing

Historical development of N-vinylformamide
synthesis methods

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-(Hydroxymethyl)-N-
Compound Name:
vinylformamide

CAS No.: 83579-28-6

Cat. No.: B12668417

Get Quote

An In-depth Technical Guide to the Historical Development of N-vinylformamide Synthesis
Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-vinylformamide (NVF) is a crucial monomer in the synthesis of water-soluble polymers, most
notably poly(N-vinylformamide) (PNVF). The true value of PNVF lies in its role as a precursor
to poly(vinylamine) (PVAm), a linear cationic polymer with primary amino groups. The instability
of the vinylamine monomer makes direct polymerization impractical, thus establishing NVF as
the key intermediate.[1] Over the decades, significant research in both academic and industrial
settings has been dedicated to developing economically viable and efficient synthesis methods
for NVF.[2] This guide provides a detailed overview of the historical development of these
methods, presenting their core chemistries, experimental protocols, and comparative data.
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The Acetaldehyde and Hydrogen Cyanide Route
(BASF Process)

One of the earliest commercial methods for NVF synthesis was developed by BASF. This
process is characterized by the use of highly toxic hydrogen cyanide (HCN), restricting its
application to specialized sites equipped to handle such hazardous materials.[3][4]

Experimental Protocol

The BASF process involves a two-stage reaction. First, acetaldehyde is reacted with hydrogen
cyanide and then formamide to produce N-(1-cyanoethyl)formamide (FAN). In the second
stage, the FAN intermediate is thermally "cracked" to yield N-vinylformamide and regenerate
HCN, which is then recycled back into the process.[3][5]

Logical Relationship Diagram
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Stage 1: FAN Synthesis
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Stage 2: Cracking
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Step 1: HEF Synthesis
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Step 1: HEF Synthesis
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Step 2: EBF Formation
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Step 3: [Pyrolysis
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Step 1: Esterification

(N-(a-hydroxyethyl)formamide (H EF)) (Cyclic Anhydride)
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Step 2: Cracking

(N-vinylformamide (NVF))

Dehydration

Step 3: Regenerlhtion

(Cyclic Anhydride (recycled))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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